BENGHE Foundational & Exploratory

Check Availability & Pricing

The Chemical Architecture of Bacilysin: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bacilysin

Cat. No.: B1667699

Bacilysin, a dipeptide antibiotic produced by various Bacillus species, has garnered significant
attention from the scientific community for its broad-spectrum antimicrobial activity.[1][2] Its
simple yet effective chemical structure, coupled with a unique mode of action, makes it a
compelling subject for researchers in microbiology, biochemistry, and drug development. This
guide provides an in-depth exploration of the chemical structure of Bacilysin, its
physicochemical properties, biosynthesis, and mechanism of action, supported by experimental
methodologies and visual diagrams.

Core Chemical Structure

Bacilysin is a dipeptide with the molecular formula C12H18N205.[1][3][4] It is comprised of an
L-alanine residue at the N-terminus linked via a peptide bond to the non-proteinogenic amino
acid L-anticapsin at the C-terminus.[1][4][5] The antimicrobial efficacy of Bacilysin is primarily
attributed to the L-anticapsin moiety.[1] First identified in 1946, it was initially named bacillin.[1]

[4]
The systematic IUPAC name for Bacilysin is (2S)-2-[[(2S)-2-aminopropanoyl]lamino]-3-

[(AR,2S,6R)-5-0x0-7-0xabicyclo[4.1.0]heptan-2-yl]propanoic acid.[3][4]

Physicochemical and Quantitative Data

A summary of the key quantitative and physicochemical properties of Bacilysin is presented in
the table below.
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Property Value Source
Molecular Formula C12H18N205 [11[3114116]
Molecular Weight 270.28 g/mol [1103114]
Exact Mass 270.12157168 Da [31[6]

_ C: 53.33%, H: 6.71%, N:
Elemental Analysis [6][7118]
10.36%, O: 29.60%

Appearance White amorphous powder [8]

Freely soluble in water; soluble
- in 80% alcohol; sparingly
Solubility _ [4][8]
soluble in absolute alcohol.

Soluble in DMSO.

Stable in aqueous solution at
100°C for 5 minutes at pH 7;

Stability ] ) [8]
becomes inactive at pH 2 or
pH 9.

CAS Number 29393-20-2 [3][4]6]

Biosynthesis of Bacilysin

Bacilysin is synthesized non-ribosomally by a pathway that branches from the aromatic amino
acid pathway at the intermediate prephenate.[1][5][9][10] The biosynthesis is governed by the
bac operon (also referred to as bacABCDEywfG).[1][11]

The key steps in the biosynthesis of the L-anticapsin moiety from prephenate are catalyzed by
enzymes encoded by the bac operon. For instance, BacA, a decarboxylase, acts on
prephenate.[12] BacB, an oxidase, is involved in the synthesis of a precursor to L-anticapsin.
[12] The final step in Bacilysin synthesis is the ATP-dependent ligation of L-alanine and L-
anticapsin, catalyzed by the BacD amino acid ligase.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1667699?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667699?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9147277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9147277/
https://bio-fermen.bocsci.com/product/bacilysin-cas-29393-20-2-346373.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bacilysin
https://www.smolecule.com/products/s520383
https://journals.asm.org/doi/10.1128/aem.02605-14
https://www.medkoo.com/products/25441
https://www.invivochem.com/bacilysin.html
https://www.drugfuture.com/chemdata/bacilysin.html
https://journals.asm.org/doi/pdf/10.1128/jb.170.1.482-484.1988
https://pmc.ncbi.nlm.nih.gov/articles/PMC210674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC210674/
https://www.jmb.or.kr/journal/view.html?doi=10.4014/jmb.2209.09035
https://pubmed.ncbi.nlm.nih.gov/19776011/
https://pubmed.ncbi.nlm.nih.gov/19776011/
https://www.benchchem.com/product/b1667699#what-is-the-chemical-structure-of-bacilysin
https://www.benchchem.com/product/b1667699#what-is-the-chemical-structure-of-bacilysin
https://www.benchchem.com/product/b1667699#what-is-the-chemical-structure-of-bacilysin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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